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Omipalisib's Mechanism and Key Signaling Pathways

Omipalisib (GSK2126458) is a potent, selective, and reversible ATP-competitive inhibitor. Its primary

targets and mechanism of action are summarized below [1] [2].

Target Profile of Omipalisib

Target Category Specific Targets

PI3K Isoforms p110α, p110β, p110γ, p110δ [3] [1]

mTOR Complexes mTORC1 and mTORC2 [3] [1]

The diagram below illustrates the signaling pathways targeted by Omipalisib and the consequential effects

on gene expression that can be measured by RNA-seq.
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Experimental Protocols for RNA-seq Validation

The table below outlines the core methodology for using RNA-seq to investigate Omipalisib's effects,

synthesized from a study on Esophageal Squamous Cell Carcinoma (ESCC) [1].
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RNA-seq Workflow for Profiling Omipalisib Response

Protocol Step Key Details from ESCC Study [1]

1. Cell Treatment Treat cells (e.g., KYSE150 line) with vehicle (DMSO) or 1 µM Omipalisib for

8 hours.

2. RNA Extraction Harvest cells by trypsinization. Isolate total RNA.

3. Library Prep &
Sequencing

Send RNA samples for sequencing (e.g., BGI Genomics). Align clean reads
to a reference genome (e.g., GRCh38).

4. Data Analysis Calculate gene expression levels (e.g., FPKM). Identify DEGs with fold
change ≥2 and adjusted p-value ≤0.001.

5. Bioinformatics
Validation

Perform Gene Set Enrichment Analysis (GSEA) and KEGG pathway
enrichment analysis on DEGs.

Supporting Functional Data from Other Assays

While a full RNA-seq profile was not located, other experiments strongly support its impact on cancer cell

proliferation and survival. The table below shows quantitative data from an ESCC study [1].

Functional Effects of Omipalisib in ESCC Models

Assay Type Cell Line / Model Key Finding / Measurement

Cell Viability (MTT) Panel of ESCC cell

lines

Dose-dependent reduction; EC50 values

calculated.

Clone Formation ESCC cell lines Significant reduction in colonies after 72h

treatment.

Cell Cycle (Flow
Cytometry)

ESCC cell lines Induced G0/G1 phase arrest at 24h (20-160 nM

doses).
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Assay Type Cell Line / Model Key Finding / Measurement

Apoptosis (Flow
Cytometry)

ESCC cell lines Increased apoptosis after 72h treatment with 160
nM.

In Vivo Tumor Growth Mouse xenograft
model

Significant suppression of tumor growth.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Omipalisib Inhibits Esophageal Squamous Cell Carcinoma ... [pmc.ncbi.nlm.nih.gov]

2. Targeting PI3K inhibitor resistance in breast cancer with ... [nature.com]

3. Combined Omipalisib and MAPK Inhibition Suppress PDAC ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Omipalisib gene expression profile RNA-seq validation].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548408#omipalisib-gene-expression-profile-rna-seq-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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